Cas no 2415-10-3 (Benzenecarbothioamide, 2-amino-N-methyl-)

Benzenecarbothioamide, 2-amino-N-methyl- structure
2415-10-3 structure
Product Name:Benzenecarbothioamide, 2-amino-N-methyl-
CAS No:2415-10-3
MF:C8H10N2S
MW:166.243400096893
CID:1416475
PubChem ID:10797150
Update Time:2025-04-20

Benzenecarbothioamide, 2-amino-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, 2-amino-N-methyl-
    • 2-Amino-N-methyl-thiobenzamide
    • 2415-10-3
    • InChI=1/C8H10N2S/c1-10-8(11)6-4-2-3-5-7(6)9/h2-5H,9H2,1H3,(H,10,11)
    • DTXSID30444953
    • 2-amino-N-methylbenzenecarbothioamide
    • CHEMBL319618
    • DDBSWGLLYLTWRA-UHFFFAOYSA-
    • Inchi: 1S/C8H10N2S/c1-10-8(11)6-4-2-3-5-7(6)9/h2-5H,9H2,1H3,(H,10,11)
    • InChI Key: DDBSWGLLYLTWRA-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC=CC=1N)NC

Computed Properties

  • Exact Mass: 166.0566
  • Monoisotopic Mass: 166.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 38.05
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